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Compound of Interest

Compound Name: SB399885

Cat. No.: B1680833 Get Quote

Application Notes and Protocols for SB399885
For Researchers, Scientists, and Drug Development Professionals

Introduction
SB399885 is a potent, selective, and orally active antagonist of the 5-HT6 serotonin receptor.

[1][2][3] It has demonstrated cognitive-enhancing properties in various preclinical models and is

a valuable tool for research in neuroscience and drug development, particularly for conditions

with cognitive deficits like Alzheimer's disease and schizophrenia.[3] This document provides

detailed protocols for the preparation of SB399885 stock solutions for in vitro and in vivo

experiments.

Physicochemical and Solubility Data
The following table summarizes the key physicochemical properties and solubility of SB399885
hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1680833?utm_src=pdf-interest
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.rndsystems.com/products/sb-399885-hydrochloride_3189
https://www.medchemexpress.com/sb399885.html
https://pubmed.ncbi.nlm.nih.gov/17069795/
https://pubmed.ncbi.nlm.nih.gov/17069795/
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/product/b1680833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Weight 482.81 g/mol [1]

Formula C₁₈H₂₁Cl₂N₃O₄S·HCl [1]

Appearance Crystalline solid [4]

Purity ≥98% [1]

Solubility in DMSO Up to 100 mM (48.28 mg/mL) [1]

Solubility in Water Up to 100 mM (48.28 mg/mL) [1]

Solubility in PBS (pH 7.2) Approx. 10 mg/mL [4]

Solubility in Ethanol Approx. 30 mg/mL [4]

Storage and Stability
Proper storage is crucial to maintain the integrity of SB399885.
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Form
Storage
Temperature

Duration Notes Reference(s)

Solid
Room

Temperature
- Desiccate [1]

-20°C ≥4 years - [4]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[2][5]

-80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[2][5]

Aqueous

Solution
4°C < 24 hours

Not

recommended

for storage for

more than one

day.

[4]

Experimental Protocols
4.1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SB399885 in DMSO, a

commonly used solvent for in vitro studies.

Materials:

SB399885 hydrochloride powder

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer
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Pipettes

Procedure:

Weighing the Compound: Accurately weigh a specific amount of SB399885 hydrochloride

powder. For example, to prepare 1 mL of a 10 mM stock solution, you will need 4.828 mg.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mM x 0.001 L x 482.81 g/mol = 4.828 mg

Dissolving the Compound: Add the weighed SB399885 to a sterile tube. Add the calculated

volume of DMSO. For 4.828 mg of SB399885, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution until the compound is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month

or -80°C for up to six months.[2][5]

4.2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the stock solution to a working concentration for use in cell

culture experiments.

Materials:

10 mM SB399885 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Procedure:
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Thawing the Stock Solution: Thaw an aliquot of the 10 mM SB399885 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution with cell culture medium to

achieve the desired final concentration. It is important to ensure that the final concentration

of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Example for a 10 µM working solution:

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium (1:100 dilution), resulting in a 100 µM solution.

Add 100 µL of the 100 µM solution to 900 µL of cell culture medium (1:10 dilution) to get

the final 10 µM working solution.

Application to Cells: Add the final working solution to your cell cultures. Remember to include

a vehicle control (medium with the same final concentration of DMSO) in your experimental

design.

Visualization of Protocols and Pathways
5.1. Experimental Workflow

The following diagram illustrates the workflow for preparing and using SB399885 in a typical

cell-based experiment.
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Caption: Workflow for SB399885 stock solution preparation and use.
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5.2. Signaling Pathway

SB399885 acts as an antagonist at the 5-HT6 receptor, which is known to modulate

downstream signaling cascades, including the adenylyl cyclase-cAMP pathway and the Fyn-

ERK pathway.[6]
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Caption: Simplified 5-HT6 receptor signaling pathways modulated by SB399885.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

3. SB-399885 is a potent, selective 5-HT6 receptor antagonist with cognitive enhancing
properties in aged rat water maze and novel object recognition models - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. medchemexpress.com [medchemexpress.com]

6. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [How to prepare SB399885 stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680833#how-to-prepare-sb399885-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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